Cas no 1894274-01-1 (4-Chloro-2-phenyl-6,7,8,9-tetrahydro-5H-pyrimido[4,5-d]azepine)

• Product Name: 4-Chloro-2-phenyl-6,7,8,9-tetrahydro-5H-pyrimido[4,5-d]azepine
• CAS No: 1894274-01-1
• MF: C₁₄H₁₄ClN₃
• MW: 259.734061717987
• CID: 4769489
• Update Time: 2026-02-26

4-Chloro-2-phenyl-6,7,8,9-tetrahydro-5H-pyrimido[4,5-d]azepine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2-phenyl-6,7,8,9-tetrahydro-5H-pyrimido[4,5-d]azepine

• Inchi： 1S/C14H14ClN3/c15-13-11-6-8-16-9-7-12(11)17-14(18-13)10-4-2-1-3-5-10/h1-5,16H,6-9H2
• InChI Key： GVOVZXKCIKAVGD-UHFFFAOYSA-N
• SMILES： ClC1C2=C(CCNCC2)N=C(C2C=CC=CC=2)N=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 268
• XLogP3: 2.7
• Topological Polar Surface Area: 37.8

Additional information on 4-Chloro-2-phenyl-6,7,8,9-tetrahydro-5H-pyrimido[4,5-d]azepine

4-Chloro-2-phenyl-6,7,8,9-tetrahydro-5H-pyrimido[4,5-d]azepine: A Comprehensive Overview

The compound with CAS No. 1894274-01-1, known as 4-Chloro-2-phenyl-6,7,8,9-tetrahydro-5H-pyrimido[4,5-d]azepine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrimidinoazepines, which are bicyclic structures combining pyrimidine and azepine moieties. The pyrimido[4,5-d]azepine core is a unique structural feature that contributes to its potential biological activity and versatility in chemical synthesis.

Recent studies have highlighted the importance of tetrahydro pyrimidoazepines in drug discovery. These compounds are being explored for their potential as kinase inhibitors, which could have applications in treating various diseases, including cancer. The presence of the chloro substituent at the 4-position and the phenyl group at the 2-position adds complexity to the molecule's structure and may influence its pharmacokinetic properties. Researchers are particularly interested in how these substituents affect the molecule's solubility, bioavailability, and interactions with biological targets.

The synthesis of 4-Chloro-2-phenyl-6,7,8,9-tetrahydro-5H-pyrimido[4,5-d]azepine involves a multi-step process that typically begins with the preparation of a suitable pyrimidine or azepine precursor. Advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions are being employed to optimize the yield and purity of this compound. These methods not only enhance the efficiency of the synthesis but also pave the way for further structural modifications to explore its biological potential.

In terms of applications, this compound has shown promise in preclinical studies as a modulator of key cellular pathways. For instance, it has been reported to inhibit certain protein kinases that are implicated in oncogenesis and inflammation. The tetrahydro nature of the azepine ring suggests that this compound may exhibit favorable pharmacokinetic profiles compared to its fully unsaturated counterparts. However, further research is needed to validate these findings and assess its safety profile.

From an analytical standpoint, modern spectroscopic techniques such as NMR and mass spectrometry have been instrumental in confirming the structure of this compound. High-resolution mass spectrometry (HRMS) has provided precise molecular weight data, while 1H NMR and 13C NMR spectra have offered insights into its stereochemistry and electronic environment. These analyses are crucial for ensuring the accuracy of synthetic procedures and for characterizing derivatives.

The study of pyrimido[4,5-d]azepines is also contributing to our understanding of heterocyclic chemistry. These compounds exemplify how subtle changes in molecular architecture can lead to significant variations in biological activity. For example, replacing the chloro group with other electron-withdrawing or donating substituents could alter the molecule's binding affinity for specific targets. Such modifications are currently being explored in academic and industrial settings to develop more potent and selective drug candidates.

In conclusion, 4-Chloro-2-phenyl-6,7,8,9-tetrahydro-5H-pyrimido[4,5-d]azepine represents a compelling area of research with potential implications for drug development. Its unique structure and promising biological properties make it a valuable addition to the arsenal of compounds being investigated for therapeutic applications. As research continues to unfold, this compound may unlock new avenues for treating diseases that are currently challenging to manage with existing therapies.